Cas no 23466-08-2 (2-Propoxy-1,3,2lambda~5~-dioxaphosphinan-2-one)

2-Propoxy-1,3,2lambda~5~-dioxaphosphinan-2-one structure
23466-08-2 structure
Product Name:2-Propoxy-1,3,2lambda~5~-dioxaphosphinan-2-one
CAS No:23466-08-2
MF:C6H13O4P
MW:180.138783216476
CID:2837038
PubChem ID:53951399
Update Time:2024-03-01

2-Propoxy-1,3,2lambda~5~-dioxaphosphinan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Propoxy-1,3,2lambda~5~-dioxaphosphinan-2-one
    • Inchi: 1S/C6H13O4P/c1-2-4-8-11(7)9-5-3-6-10-11/h2-6H2,1H3
    • InChI Key: ISHPDRKKTUPYBQ-UHFFFAOYSA-N
    • SMILES: P1(=O)(OCCC)OCCCO1

Computed Properties

  • Exact Mass: 180.05514589g/mol
  • Monoisotopic Mass: 180.05514589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 44.8
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